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Compound of Interest

Compound Name:
1-(3-Iodo-4-

methylphenyl)ethanone

Cat. No.: B1626627 Get Quote

A comprehensive search for experimentally determined physical properties of 1-(3-Iodo-4-
methylphenyl)ethanone (CAS Number: 135429-73-1) did not yield specific data for this

compound. While information is available for structurally related molecules, a detailed technical

guide on the core physical properties of this specific substance cannot be compiled from

publicly accessible resources.

This guide aims to provide a framework for the type of information required by researchers,

scientists, and drug development professionals, highlighting the data points that would be

critical for a complete technical profile.

Summary of Core Physical Properties
A complete understanding of a compound's physical properties is fundamental for its

application in research and development. For 1-(3-Iodo-4-methylphenyl)ethanone, the

following quantitative data would be essential.
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Property Value Units

Molecular Weight 260.07 g/mol

Melting Point Data not available °C

Boiling Point Data not available °C

Density Data not available g/cm³

Solubility Data not available -

Note: The molecular weight is calculated based on the chemical formula (C₉H₉IO) and atomic

weights of the constituent elements. All other values require experimental determination.

Experimental Protocols
To ensure reproducibility and accuracy, detailed methodologies for the determination of key

physical properties are crucial. The following outlines the standard experimental protocols that

would be employed.

Melting Point Determination
The melting point of a solid crystalline substance is a critical indicator of its purity. A standard

method for its determination is using a capillary melting point apparatus.

Workflow for Melting Point Determination:
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Sample Preparation:
A small amount of finely powdered 1-(3-Iodo-4-methylphenyl)ethanone is packed into a capillary tube.

Apparatus Setup:
The capillary tube is placed in a melting point apparatus with a calibrated thermometer or temperature sensor.

Heating:
The sample is heated at a controlled rate.

Observation:
The temperature at which the substance first begins to melt and the temperature at which it is completely liquid are recorded as the melting range.
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Start

A known mass of 1-(3-Iodo-4-methylphenyl)ethanone is placed in the pycnometer.

The pycnometer is filled with a displacement fluid of known density in which the compound is insoluble.

The volume of the displaced fluid is measured.

Density is calculated as mass divided by the measured volume.

End

1-(3-Iodo-4-methylphenyl)ethanone
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To cite this document: BenchChem. [In-depth Technical Guide: Physical Properties of 1-(3-
Iodo-4-methylphenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626627#physical-properties-of-1-3-iodo-4-
methylphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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